Cas no 56935-79-6 (4-(3,5-Dimethylpyrazol-1-yl)benzonitrile)

4-(3,5-Dimethylpyrazol-1-yl)benzonitrile is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure, featuring a pyrazole ring and a benzonitrile moiety, offers high reactivity and ease of functionalization. This compound is valued for its stability, purity, and availability, making it an essential building block in chemical research and development.
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile structure
56935-79-6 structure
Product Name:4-(3,5-Dimethylpyrazol-1-yl)benzonitrile
CAS No:56935-79-6
MF:C12H11N3
MW:197.235841989517
MDL:MFCD09817559
CID:1015192
PubChem ID:15005387
Update Time:2025-07-20

4-(3,5-Dimethylpyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • LogP
    • 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile 97
    • 4-(3,5-dimethylpyrazol-1-yl)benzonitrile
    • 1-(4-cyanophenyl)-3,5-dimethylpyrazole
    • 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile
    • 4-(3,5-dimethylpyrazol-1-yl)-benzonitrile
    • 4-(3,5-dimethyl-pyrazol-1-yl)-benzonitrile
    • ACMC-209luz
    • AGN-PC-003B10
    • ANW-32601
    • CTK5A5981
    • SBB092182
    • SureCN378335
    • DTXSID30566846
    • MFCD09817559
    • STL414847
    • SCHEMBL378335
    • DB-072223
    • 56935-79-6
    • BS-29050
    • AKOS000222326
    • CS-0453796
    • CHEBI:194721
    • BTXLPDNFEZIQBZ-UHFFFAOYSA-N
    • 4-(3,5-Dimethylpyrazol-1-yl)benzonitrile
    • MDL： MFCD09817559
    • Inchi： 1S/C12H11N3/c1-9-7-10(2)15(14-9)12-5-3-11(8-13)4-6-12/h3-7H,1-2H3
    • InChI Key： BTXLPDNFEZIQBZ-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC(C#N)=CC=2)C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 197.09500
  • Monoisotopic Mass: 197.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Melting Point: 57-59°C
  • PSA: 41.61000
  • LogP: 2.36078

4-(3,5-Dimethylpyrazol-1-yl)benzonitrile Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3,5-Dimethylpyrazol-1-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D479848-100mg
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile
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 $64.00 2023-05-18
TRC
D479848-250mg
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Chemenu
CM315868-25g
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Apollo Scientific
OR14896-1g
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Apollo Scientific
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Chemenu
CM315868-5g
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile
 56935-79-6 95%
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abcr
AB223105-1 g
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile; 97%
 56935-79-6
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abcr
AB223105-5 g
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile; 97%
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 €297.00 2023-02-05

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